4-(4-Benzylpiperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H24N4S/c1-18-7-9-20(10-8-18)21-16-29-24-22(21)23(25-17-26-24)28-13-11-27(12-14-28)15-19-5-3-2-4-6-19/h2-10,16-17H,11-15H2,1H3
• InChI Key: IZNHFIWFUVJJCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C24H24N4S
• Molecular Weight: 400.5 g/mol

Description

“4-(4-Benzylpiperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine” is a chemical compound that is related to a class of compounds that have been studied for their potential anti-tubercular activity. The compound contains a thieno[2,3-d]pyrimidine core, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring. It also contains a benzylpiperazine moiety and a p-tolyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a bicyclic core. The tolyl group is an aryl group related to toluene and can exist in three possible structural isomers depending on the relative position of the methyl and the R substituent on the aromatic ring.

Scientific Research Applications

Antitumor Activities Researchers have synthesized a series of 4,5-dihydro-1H-thiochromeno[4,3-d]pyrimidine derivatives, noting significant antitumor activities against human cancer cell lines. Although the specific compound 4-(4-Benzylpiperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine was not directly studied, related compounds demonstrated potent efficacy, suggesting potential research interest in its antitumor properties (Guo et al., 2012).

Pharmacological Activities Another study synthesized thieno[2,3-d]pyrimidine derivatives to investigate their pharmacological activities. These derivatives were found to possess significant antibacterial and anti-inflammatory properties, highlighting the chemical framework's versatility for developing new therapeutic agents (Hafez et al., 2017).

Neuroprotective and Enzyme Inhibition The synthesis of annelated pyrimidine derivatives, including thieno[2,3-d]pyrimidine, was undertaken to study their pharmacological properties. Compounds in this class have been evaluated for their potential neuroprotective effects and enzyme inhibition capabilities, offering insights into their applications in treating neurological disorders (Aly, 2005).

Antimicrobial Activity Thieno[2,3-d]pyrimidine derivatives have also been synthesized and assessed for their antimicrobial activity. These compounds have shown efficacy against various bacterial strains, supporting their potential use in developing new antibacterial agents (Giri et al., 2017).

Future Directions

The future directions for research on this compound could involve further development and optimization of its structure to enhance its potential anti-tubercular activity. The molecular interactions of similar compounds in docking studies reveal their suitability for further development.